Cas no 100211-04-9 (5,6,7-trimethoxy-3-(2-methoxyphenyl)chromen-4-one)

100211-04-9 structure
Product name:5,6,7-trimethoxy-3-(2-methoxyphenyl)chromen-4-one
5,6,7-trimethoxy-3-(2-methoxyphenyl)chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7-trimethoxy-3-(2-methoxyphenyl)chromen-4-one
- KBio3_002462
- 5,6,7-trimethoxy-3-(2-methoxy-phenyl)-chromen-4-one
- 5.6.7.2'-Tetramethoxy-isoflavon
- Spectrum3_001691
- BSPBio_003242
- ACMC-20m3a3
- CTK0E0298
- NCGC00178190-01
- 4H-1-Benzopyran-4-one, 5,6,7-trimethoxy-3-(2-methoxyphenyl)-
- AC1O8K1A
- ZINC09212453
- KBio3_002462; 5,6,7-trimethoxy-3-(2-methoxy-phenyl)-chromen-4-one; 5.6.7.2'-Tetramethoxy-isoflavon; Spectrum3_001691; BSPBio_003242; ACMC-20m3a3; CTK0E0298; NCGC00178190-01; 4H-1-Benzopyran-4-one, 5,6,7-trimethoxy-3-(2-methoxyphenyl)-; AC1O8K1A; ZINC09212453;
- CHEBI:93618
- DTXSID70425120
- 5,6,7-trimethoxy-3-(2-methoxyphenyl)-1-benzopyran-4-one
- BRD-K92678294-001-01-0
- Q27165310
- 100211-04-9
- 5,6,7-Trimethoxy-3-(2-methoxyphenyl)-4H-chromen-4-one
- 5,6,7,2'-tetramethoxyisoflavone
- IRILIN A DIMETHYL ETHER
-
- Inchi: InChI=1S/C19H18O6/c1-21-13-8-6-5-7-11(13)12-10-25-14-9-15(22-2)18(23-3)19(24-4)16(14)17(12)20/h5-10H,1-4H3
- InChI Key: LMYDKXXEPYRDDD-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1C2=COC3=CC(=C(C(=C3C2=O)OC)OC)OC
Computed Properties
- Exact Mass: 342.110338g/mol
- Monoisotopic Mass: 342.110338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2Ų
- Molecular Weight: 342.3g/mol
- XLogP3: 3.1
5,6,7-trimethoxy-3-(2-methoxyphenyl)chromen-4-one Related Literature
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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